Cas no 66556-91-0 (ent-3β-Hydroxykaur-16-en-19-oic acid)

• Product Name: ent-3β-Hydroxykaur-16-en-19-oic acid
• CAS No: 66556-91-0
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 1080788
• PubChem ID: 76376083
• Update Time: 2025-04-20

ent-3β-Hydroxykaur-16-en-19-oic acid Chemical and Physical Properties

Names and Identifiers

• ent-3β-Hydroxykaur-16-en-19-oic acid
• ent-3β-Hydroxykaur-16-en-19-oic
• 66556-91-0
• (1S,4S,5S,6R,9S,10R,13R)-6-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• ent-3beta-Hydroxykaur-16-en-19-oic acid

• Inchi： 1S/C20H30O3/c1-12-10-20-9-6-14-18(2,15(20)5-4-13(12)11-20)8-7-16(21)19(14,3)17(22)23/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,16-,18-,19+,20-/m1/s1
• InChI Key： KCJVDDSMQGJVAF-AZFOIECZSA-N
• SMILES： O[C@@H]1CC[C@]2(C)[C@@H]([C@@]1(C(=O)O)C)CC[C@]13CC(=C)[C@H](CC[C@H]12)C3

Computed Properties

• Exact Mass: 318.21949481g/mol
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 467.4±45.0 °C at 760 mmHg
• Flash Point: 250.6±25.2 °C
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

ent-3β-Hydroxykaur-16-en-19-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids